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Compound of Interest

Compound Name: Perfluoropropanesulfonic acid

Cat. No.: B3041934

For researchers, scientists, and drug development professionals engaged in the analysis of
per- and polyfluoroalkyl substances (PFAS), the accuracy and reliability of analytical
measurements are paramount. Certified Reference Materials (CRMs) of individual PFAS
compounds, such as perfluoropropanesulfonic acid (PFPrS), serve as the cornerstone for
method validation, instrument calibration, and quality control. This guide provides a
comparative overview of commercially available PFPrS CRMs from leading suppliers, focusing
on their product specifications and the analytical methodologies for their use.

Leading Suppliers and Product Specifications

Several reputable suppliers offer certified reference materials for perfluoropropanesulfonic
acid. The primary suppliers identified in our review include Wellington Laboratories,
AccuStandard, and Cambridge Isotope Laboratories. These companies provide PFPrS CRMs,
typically as a sodium or potassium salt, dissolved in a certified organic solvent like methanol.
All listed suppliers are accredited to ISO standards, ensuring the quality and traceability of their
products.[1][2][3] Each CRM is accompanied by a Certificate of Analysis (CoA), which details
the certified concentration, uncertainty, and traceability.

A summary of the typical product specifications for PFPrS CRMs from these suppliers is
presented in Table 1. It is important to note that lot-specific information, including the exact
concentration and its associated uncertainty, is provided on the Certificate of Analysis and may
vary between production batches.
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Table 1: Comparison of Typical Product Specifications for Perfluoropropanesulfonic Acid
(PFPrS) Certified Reference Materials

Specification

Wellington
Laboratories

AccuStandard

Cambridge Isotope
Laboratories

Product Name

Sodium perfluoro-1-

propanesulfonate

Sodium perfluoro-1-

pentanesulfonate

Sodium perfluoro-1-

propanesulfonate

Catalogue No.

L-PFPIS

PFOS-006S

ULM-11655-1.2

Formulation Solution in Methanol Solution in Methanol Solution in Methanol
Concentration Typically 50 pg/mL Typically 50 pg/mL Typically 50 pg/mL

_ Information available Information available
Purity >98%

on CoA

on CoA

Isotopic Purity

N/A (Native Standard)

N/A (Native Standard)

N/A (Native Standard)

Uncertainty

Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Accreditation

ISO 9001, ISO/IEC
17025, ISO 17034

ISO 17034, ISO/IEC
17025, 1ISO 9001

ISO 9001, ISO/IEC
17025, ISO 17034

Traceability

Information available
on CoA

Information available
on CoA

Information available
on CoA

Note: The information in this table is based on publicly available product information and is

subject to change. For the most accurate and up-to-date specifications, please refer to the

supplier's website and the lot-specific Certificate of Analysis.

Experimental Protocol: Analysis of PFPrS in
Environmental Samples

The analysis of PFPrS in environmental matrices such as water, soil, and biota typically

involves extraction, cleanup, and subsequent instrumental analysis by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The use of certified reference materials is integral at

various stages of this workflow.
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Figure 1. General workflow for the analysis of PFPrS in environmental samples.
Detailed Methodologies

1. Preparation of Standard Solutions:

» A stock solution of the PFPrS CRM is prepared by accurately diluting the contents of the
ampule with a suitable solvent, typically methanol.

o A series of calibration standards are then prepared by serially diluting the stock solution to
cover the expected concentration range of PFPrS in the samples.

2. Sample Extraction and Cleanup:

e The choice of extraction method depends on the sample matrix. For water samples, solid-
phase extraction (SPE) with a weak anion exchange (WAX) sorbent is commonly employed.

o For solid samples like soil or sediment, methods such as ultrasonic extraction or accelerated
solvent extraction (ASE) with a suitable solvent mixture (e.g., methanol/water) are used.

o Following extraction, a cleanup step may be necessary to remove interfering matrix
components. This can be achieved using techniques like dispersive SPE (dSPE) with
sorbents such as graphitized carbon black (GCB).

3. Instrumental Analysis by LC-MS/MS.:

» The prepared sample extracts and calibration standards are analyzed using a liquid
chromatograph coupled to a tandem mass spectrometer.

o Chromatographic separation is typically achieved using a C18 or a specialized column
designed for PFAS analysis.

e The mass spectrometer is operated in negative electrospray ionization (ESI) mode, and
specific precursor-to-product ion transitions for PFPrS are monitored for quantification
(Multiple Reaction Monitoring - MRM).

I

. Quality Control:
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» To ensure the accuracy and reliability of the results, a comprehensive quality control protocol
is followed.

e This includes the analysis of procedural blanks, laboratory control samples (LCS), and matrix
spikes.

e The PFPrS CRM is used to prepare the LCS and to spike real samples for the determination
of matrix effects and method recovery.

Conclusion

The selection of a suitable certified reference material is a critical step in the analytical workflow
for perfluoropropanesulfonic acid. While Wellington Laboratories, AccuStandard, and
Cambridge Isotope Laboratories all provide high-quality, ISO-accredited PFPrS CRMs, the
specific choice may depend on factors such as availability, cost, and the specific requirements
of the analytical method being used. Researchers should always refer to the lot-specific
Certificate of Analysis to obtain the most accurate information on the CRM's properties. By
following established analytical protocols and employing rigorous quality control measures,
including the proper use of CRMs, laboratories can ensure the generation of defensible and
reliable data for the assessment of PFPrS contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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